Cas no 1806336-90-2 (2,3-Dimethyl-6-nitrobenzenethiol)

• Product Name: 2,3-Dimethyl-6-nitrobenzenethiol
• CAS No: 1806336-90-2
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5007879
• Update Time: 2025-06-16

2,3-Dimethyl-6-nitrobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-nitrothiophenol
• 2,3-dimethyl-6-nitrobenzenethiol
• 2,3-Dimethyl-6-nitrobenzenethiol

• Inchi： 1S/C8H9NO2S/c1-5-3-4-7(9(10)11)8(12)6(5)2/h3-4,12H,1-2H3
• InChI Key： WJSNXXLHMSTSIR-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(C)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 46.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3-Dimethyl-6-nitrobenzenethiol

Professional Introduction to 2,3-Dimethyl-6-nitrobenzenethiol (CAS No. 1806336-90-2)

2,3-Dimethyl-6-nitrobenzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1806336-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitroaromatic thiols, a subset of molecules that exhibit unique reactivity due to the presence of both electron-withdrawing nitro groups and electron-donating thiol functionalities. The structural arrangement of dimethyl substituents at the 2 and 3 positions, combined with the nitro group at the 6 position, imparts distinct electronic and steric properties that make this molecule a valuable intermediate in synthetic chemistry.

The nitrobenzenethiol core structure of 2,3-Dimethyl-6-nitrobenzenethiol is particularly intriguing from a chemical perspective. The nitro group, a well-known oxidizing agent and electron-withdrawing moiety, influences the overall reactivity of the aromatic ring by altering its electronic distribution. Simultaneously, the thiol group (-SH) introduces nucleophilicity and potential for metal coordination, making it a versatile building block for further functionalization. Such dual functionality has been exploited in various synthetic strategies, including cross-coupling reactions, metal-catalyzed transformations, and the development of novel ligands for catalytic systems.

In recent years, there has been growing interest in the application of nitroaromatic thiols like 2,3-Dimethyl-6-nitrobenzenethiol in medicinal chemistry and drug discovery. The ability to convert nitro groups into amino groups under reducing conditions allows for the facile introduction of amine functionalities, which are prevalent in biologically active molecules. Furthermore, the thiol moiety can participate in disulfide bond formation or serve as a precursor for more complex sulfur-containing heterocycles. These attributes have made such compounds attractive for designing inhibitors targeting enzyme active sites or for developing probes in biochemical assays.

One of the most compelling aspects of 2,3-Dimethyl-6-nitrobenzenethiol is its potential as a precursor in the synthesis of pharmacologically relevant compounds. For instance, researchers have explored its utility in constructing derivatives with antimicrobial or anti-inflammatory properties. The dimethyl substituents at the 2 and 3 positions not only stabilize the aromatic system but also influence steric interactions with biological targets. This has led to investigations into its role as an intermediate for kinase inhibitors or other small-molecule drugs that require precise spatial arrangement of functional groups.

The nitro group’s redox activity is another key feature that has been leveraged in synthetic applications. In particular, one-electron reduction of nitroaromatics can yield stable radical anions, which are highly reactive intermediates capable of participating in subsequent coupling or rearrangement reactions. This property has been utilized in organic synthesis to construct complex molecular architectures efficiently. Additionally, the thiol group can be oxidized to form disulfides or used in thiol-disulfide exchange reactions, providing another layer of synthetic versatility.

Recent advancements in computational chemistry have further enhanced our understanding of how 2,3-Dimethyl-6-nitrobenzenethiol behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with transition metals, which are often employed as catalysts in its synthetic transformations. These studies have helped predict optimal reaction conditions and improve yields for key synthetic steps. Moreover, computational analysis has been instrumental in identifying new synthetic pathways that might not be apparent through traditional experimental approaches.

In the context of green chemistry principles, efforts have been made to develop more sustainable methods for synthesizing 2,3-Dimethyl-6-nitrobenzenethiol and its derivatives. Catalytic processes that minimize waste and energy consumption have been explored, with particular focus on transition-metal-catalyzed reactions that proceed under mild conditions. Such approaches align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact while maintaining high efficiency.

The role of 2,3-Dimethyl-6-nitrobenzenethiol as a ligand precursor has also been investigated extensively. Thiols are known to coordinate with various metal ions through their sulfur atoms, forming stable complexes that can be used as catalysts or catalyst precursors. For example, palladium complexes derived from nitroaromatic thiols have shown promise in cross-coupling reactions such as Suzuki-Miyaura coupling or Heck reactions. These applications highlight the compound’s utility beyond simple intermediates toward more sophisticated catalytic systems.

Future research directions may explore novel derivatives of 2,3-Dimethyl-6-nitrobenzenethiol with enhanced biological activity or improved synthetic accessibility. Biocatalytic methods could be employed to introduce specific functional groups with high selectivity, while flow chemistry techniques might offer scalable solutions for producing complex derivatives efficiently. Additionally, exploring its role in material science applications—such as conductive polymers or sensors—could open up new avenues for innovation.

In summary,2,3-Dimethyl-6-nitrobenzenethiol (CAS No. 1806336-90-2) represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its unique structural features make it an excellent candidate for drug discovery efforts while also serving as a versatile intermediate in synthetic organic chemistry. As research continues to uncover new applications and methodologies involving this molecule,its importance is likely to grow further, driving innovation both within academia and industry.